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Compound of Interest

Compound Name: Bmy 42393

Cat. No.: B1667329

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Bmy 42393, a potent, orally active prostacyclin partial agonist. The following procedural
guidance is designed to ensure the safe handling, use, and disposal of this compound in a
laboratory setting, thereby building a foundation of trust and safety in your research endeavors.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Bmy 42393 is provided below. This
information is crucial for safe handling and storage.
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Property Value Reference
2-(3-(2-(4,5-diphenyl-1,3-
IUPAC Name oxazol-2- [1]

yl)ethyl)phenoxy)acetic acid

Molecular Formula C25H21NO4 [2][3]
Molecular Weight 399.44 g/mol [2][4]
CAS Number 136451-58-6

Physical Form

) General knowledge for similar
Solid powder (assumed)
compounds

Boiling Point 579.9 £ 50.0 °C (Predicted)
Density 1.230 + 0.06 g/cm? (Predicted)
pKa 3.18 £ 0.10 (Predicted)

Personal Protective Equipment (PPE)

Due to its potent biological activity, strict adherence to PPE protocols is mandatory when

handling Bmy 42393. The following table outlines the required PPE.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves (minimum 5 mil

thickness).

Protects against skin contact
and absorption. Double-
gloving provides an extra layer
of safety in case of a breach in

the outer glove.

Eye & Face Protection

Safety glasses with side

shields and a face shield.

Prevents eye contact with

airborne particles or splashes.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator.

Protects against inhalation of
the powdered compound,
which can cause systemic

effects.

Body Protection

A dedicated, disposable lab

coat or coveralls.

Prevents contamination of

personal clothing.

Foot Protection

Closed-toe shoes and

disposable shoe covers.

Protects against spills and
contamination of personal

footwear.

Operational Plan for Handling

A systematic workflow is essential for minimizing exposure and ensuring safety during the

handling of potent compounds like Bmy 42393.

Workflow for Safe Handling of Bmy 42393
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Caption: Workflow for the safe handling of potent pharmaceutical compounds.
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Experimental Protocols

General Protocol for Preparation of a Stock Solution

o Preparation: Designate a well-ventilated chemical fume hood for the procedure. Ensure the
work surface is clean and decontaminated. Prepare all necessary materials, including the
Bmy 42393 powder, appropriate solvent (e.g., DMSO), volumetric flasks, and pipettes.

e Donning PPE: Put on all required personal protective equipment as outlined in the PPE
table.

* Weighing: Carefully weigh the desired amount of Bmy 42393 powder using an analytical
balance within the fume hood. Use a weigh boat or paper to avoid contamination of the
balance.

» Transfer: Gently transfer the weighed powder into a volumetric flask.

¢ Dissolving: Add a small amount of the solvent to the flask and gently swirl to dissolve the
powder. Once dissolved, add the solvent to the final volume mark.

o Labeling and Storage: Clearly label the stock solution with the compound name,
concentration, solvent, date, and your initials. Store the solution under the recommended
conditions, typically protected from light and at a low temperature.

o Decontamination and Waste Disposal: Decontaminate all surfaces and equipment used.
Dispose of all contaminated materials, including gloves, weigh boats, and pipette tips, in the
designated hazardous waste container.

Signaling Pathway

Bmy 42393 is a prostacyclin partial agonist. It stimulates platelet adenylate cyclase activity,
leading to an elevation of cCAMP levels. This increase in CAMP activates cAMP-dependent
protein kinase, which ultimately inhibits platelet aggregation.

Simplified Signaling Pathway of Bmy 42393
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Caption: Simplified signaling pathway of Bmy 42393 as a prostacyclin agonist.

Disposal Plan

Proper disposal of Bmy 42393 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Disposal

Waste Type Container Disposal Procedure
Collect all contaminated solids
(e.g., gloves, weigh paper,
Labeled, sealed, and puncture- ] ) ]
) ) ) pipette tips). The container
Solid Waste resistant container for
) should be clearly labeled as
hazardous chemical waste. ]
"Hazardous Waste" with the
chemical name.
Labeled, sealed, and Collect all unused solutions
o chemically compatible and solvent rinses. Do not mix
Liquid Waste ) o o ]
container for hazardous liquid with incompatible waste
waste. streams.
Dispose of any contaminated
Labeled, puncture-proof ]
Sharps Waste needles or other sharps in a

sharps container.

designated sharps container.

General Disposal Guidelines

» Never dispose of Bmy 42393 down the drain or in the regular trash.
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o All waste must be disposed of through your institution's hazardous waste management
program.

» Follow all local, state, and federal regulations for hazardous waste disposal.
e Maintain a log of all waste generated and disposed of.

By adhering to these safety and logistical guidelines, you can ensure a safe and productive
research environment when working with Bmy 42393. Always consult your institution's safety
officer for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Bmy 42393]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667329#personal-protective-equipment-for-
handling-bmy-42393]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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